Cas no 848686-82-8 (13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile)
848686-82-8 structure
Product Name:13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
CAS No:848686-82-8
MF:C16H15N3O
MW:265.309803247452
CID:6374742
PubChem ID:945874
Update Time:2024-03-01
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
- 1-hydroxy-3-methyl-2-propylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
- Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-hydroxy-3-methyl-2-propyl-
- F1616-0111
- 3-methyl-1-oxo-2-propyl-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
- Z57100334
- AKOS005707015
- MLS000551615
- HMS1653H14
- 848686-82-8
- SMR000145540
- 1-hydroxy-3-methyl-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
- AKOS000276325
- 1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
- 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
-
- Inchi: 1S/C16H15N3O/c1-3-6-11-10(2)12(9-17)15-18-13-7-4-5-8-14(13)19(15)16(11)20/h4-5,7-8,20H,3,6H2,1-2H3
- InChI Key: OHYYRCFQIHEYQX-UHFFFAOYSA-N
- SMILES: C12C(C#N)=C(C)C(CCC)=C(O)N1C1=CC=CC=C1N=2
Computed Properties
- Exact Mass: 265.121512110g/mol
- Monoisotopic Mass: 265.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 56.1Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- pka: 3.27±0.53(Predicted)
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AT86460-1mg |
1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile |
848686-82-8 | 1mg |
$245.00 | 2024-04-19 | ||
| A2B Chem LLC | AT86460-5mg |
1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile |
848686-82-8 | 5mg |
$272.00 | 2024-04-19 | ||
| A2B Chem LLC | AT86460-10mg |
1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile |
848686-82-8 | 10mg |
$291.00 | 2024-04-19 | ||
| A2B Chem LLC | AT86460-25mg |
1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile |
848686-82-8 | 25mg |
$360.00 | 2024-04-19 | ||
| Life Chemicals | F1616-0111-2μmol |
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile |
848686-82-8 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1616-0111-5μmol |
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile |
848686-82-8 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1616-0111-10μmol |
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile |
848686-82-8 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1616-0111-20μmol |
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile |
848686-82-8 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1616-0111-1mg |
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile |
848686-82-8 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1616-0111-2mg |
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile |
848686-82-8 | 90%+ | 2mg |
$59.0 | 2023-07-28 |
13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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